Cas no 82010-76-2 (1,1,1-triiodopropan-2-ol)

• Product Name: 1,1,1-triiodopropan-2-ol
• CAS No: 82010-76-2
• MF: C₃H₅I₃O
• MW: 437.784618139267
• CID: 6643431
• PubChem ID: 44154688
• Update Time: 2024-03-02

1,1,1-triiodopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-triiodopropan-2-ol

• Inchi： 1S/C3H5I3O/c1-2(7)3(4,5)6/h2,7H,1H3
• InChI Key： ALYGJNJDNOFGNM-UHFFFAOYSA-N
• SMILES： IC(C(C)O)(I)I

Computed Properties

• Exact Mass: 437.7475g/mol
• Monoisotopic Mass: 437.7475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Iodohydrins